Cas no 426-54-0 (2-Phenyl-1,1,1-trifluoropropan-2-ol)
2-Phenyl-1,1,1-trifluoropropan-2-ol is a fluorinated aromatic alcohol with the molecular formula C9H9F3O. This compound features a phenyl group and a trifluoromethyl group attached to a central carbon bearing a hydroxyl group, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its unique structure allows for participation in various reactions, including nucleophilic substitutions and Grignard reactions, facilitating the synthesis of complex fluorinated molecules. The compound's stability under diverse conditions and its ability to act as a building block for bioactive molecules highlight its utility in medicinal chemistry and material science.
426-54-0 structure
Product Name:2-Phenyl-1,1,1-trifluoropropan-2-ol
CAS No:426-54-0
MF:C9H9F3O
MW:190.162373304367
MDL:MFCD07366525
CID:328671
PubChem ID:123580
Update Time:2025-07-02
2-Phenyl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Trifluoro-2-phenylpropan-2-ol
- 2-Phenyl-1,1,1-trifluoropropan-2-ol
- 1,1,1-Trifluor-2-phenyl-propan-2-ol
- 1,1,1-trifluoro-2-phenyl-propan-2-ol
- 1-methyl-1-phenyl-2,2,2-trifluoroethanol
- 2,2,2-trifluoro-1-methyl-1-phenylethanol
- EINECS 279-252-0
- alpha-trifluoromethylphenylethanol
- 426-54-0
- SCHEMBL5354310
- FT-0660689
- DTXSID00276263
- 2-Phenyl-1,1,1-trifluoropropan-2-ol,
- 1,1,1-Trifluoro-2-phenyl-2-propanol
- CS-0206686
- A-(trifluoromethyl)benzenemethanol
- A-Methyl-
- MFCD07366525
- SB84954
- AKOS009158172
-
- MDL： MFCD07366525
- Inchi： 1S/C9H9F3O/c1-8(13,9(10,11)12)7-5-3-2-4-6-7/h2-6,13H,1H3
- InChI Key： HYUUEULUXBVXSG-UHFFFAOYSA-N
- SMILES： FC(C(C)(C1C=CC=CC=1)O)(F)F
Computed Properties
- Exact Mass: 190.06100
- Monoisotopic Mass: 190.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 1.251
- Boiling Point: 81-83/3mm
- Flash Point: 99.9°C
- Refractive Index: 1.4656
- PSA: 20.23000
- LogP: 2.45640
2-Phenyl-1,1,1-trifluoropropan-2-ol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Phenyl-1,1,1-trifluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC0487-1g |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 97% | 1g |
£107.00 | 2025-02-19 | |
| Apollo Scientific | PC0487-5g |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 97% | 5g |
£285.00 | 2025-02-19 | |
| Apollo Scientific | PC0487-25g |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 97% | 25g |
£709.00 | 2025-02-19 | |
| abcr | AB228253-1 g |
2-Phenyl-1,1,1-trifluoropropan-2-ol, 97%; . |
426-54-0 | 97% | 1g |
€193.10 | 2022-06-11 | |
| abcr | AB228253-5 g |
2-Phenyl-1,1,1-trifluoropropan-2-ol, 97%; . |
426-54-0 | 97% | 5g |
€447.50 | 2022-06-11 | |
| TRC | P400363-250mg |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400363-500mg |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P400363-2.5g |
2-Phenyl-1,1,1-trifluoropropan-2-ol |
426-54-0 | 2.5g |
$ 275.00 | 2022-06-03 | ||
| abcr | AB228253-1g |
2-Phenyl-1,1,1-trifluoropropan-2-ol, 97%; . |
426-54-0 | 97% | 1g |
€196.90 | 2024-06-12 | |
| abcr | AB228253-5g |
2-Phenyl-1,1,1-trifluoropropan-2-ol, 97%; . |
426-54-0 | 97% | 5g |
€457.70 | 2024-06-12 |
2-Phenyl-1,1,1-trifluoropropan-2-ol Related Literature
-
Esteban Matador,David Monge,Rosario Fernández,José M. Lassaletta Green Chem. 2016 18 4042
-
Fabienne Grellepois,Jean Nonnenmacher,Fabien Lachaud,Charles Portella Org. Biomol. Chem. 2011 9 1160
-
J. Carter Bell J. Chem. Soc. 1868 21 350
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